Cas no 848126-50-1 (BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)-)

• Product Name: BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)-
• CAS No: 848126-50-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 3386079
• PubChem ID: 54179894
• Update Time: 2025-10-21

BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)-
• SCHEMBL8478429
• 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)benzoic acid
• 848126-50-1
• PBBHAEYICOYTOC-UHFFFAOYSA-N
• 5-isopropyl-N-tert-butoxycarbonylanthranilic acid
• EN300-6508528

• Inchi： 1S/C15H21NO4/c1-9(2)10-6-7-12(11(8-10)13(17)18)16-14(19)20-15(3,4)5/h6-9H,1-5H3,(H,16,19)(H,17,18)
• InChI Key： PBBHAEYICOYTOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)C)=CC=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 279.14705815Da
• Monoisotopic Mass: 279.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)-

Comprehensive Overview of BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)- (CAS No. 848126-50-1)

BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)-, with the CAS number 848126-50-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of N-protected amino acid derivatives, which are widely used in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an isopropyl substituent, makes it a valuable intermediate in organic chemistry.

In recent years, the demand for customized chemical intermediates like BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)- has surged due to advancements in targeted drug delivery systems and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's compatibility with eco-friendly catalysts positions it as a promising candidate for future applications. Additionally, its role in peptide coupling reactions aligns with the growing interest in bioconjugation techniques for therapeutic development.

The compound's molecular stability and solubility profile have also made it a subject of interest in high-throughput screening (HTS) platforms. With the rise of AI-driven drug discovery, computational chemists frequently explore its structure-activity relationships (SAR) to optimize lead compounds. Questions like "How does Boc protection enhance amino acid reactivity?" or "What are the industrial applications of isopropyl-substituted benzoic acids?" are commonly searched, reflecting its relevance in both academic and industrial settings.

From a regulatory perspective, BENZOIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-5-(1-METHYLETHYL)- is classified as a non-hazardous research chemical under standard laboratory conditions. However, proper handling protocols are recommended to ensure safety during synthesis or formulation. Its thermal decomposition properties and compatibility with common solvents are well-documented, making it a reliable choice for multi-step organic synthesis.

Looking ahead, the compound's potential in biodegradable polymer design and catalysis is being explored. As the scientific community prioritizes circular economy principles, derivatives of this Boc-protected benzoic acid may contribute to innovations in renewable material science. Its versatility underscores why it remains a focal point in journals covering medicinal chemistry and process optimization.